Cas no 501902-86-9 (5-(5-chloro-2-methoxy-phenyl)-1H-pyrazol-3-amine)

5-(5-chloro-2-methoxy-phenyl)-1H-pyrazol-3-amine structure
501902-86-9 structure
Product Name:5-(5-chloro-2-methoxy-phenyl)-1H-pyrazol-3-amine
CAS No:501902-86-9
MF:C10H10ClN3O
MW:223.658900737762
CID:933359
PubChem ID:3707455
Update Time:2025-04-19

5-(5-chloro-2-methoxy-phenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(5-CHLORO-2-METHOXY-PHENYL)-2H-PYRAZOL-3-YLAMINE
    • 5-(5-Chloro-2-methoxyphenyl)-1H-pyrazol-3-amine
    • 5-(5-chloro-2-methoxy-phenyl)-1H-pyrazol-3-amine
    • EN300-62831
    • Z317042166
    • SCHEMBL1856664
    • SY182511
    • CS-0453024
    • 3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine
    • 501902-86-9
    • CCG-317977
    • STK893520
    • AKOS000191534
    • BVA90286
    • MFCD02664140
    • BBL020830
    • G35056
    • MDL： MFCD02664140
    • Inchi： 1S/C10H10ClN3O/c1-15-9-3-2-6(11)4-7(9)8-5-10(12)14-13-8/h2-5H,1H3,(H3,12,13,14)
    • InChI Key： PAMBTRVKKBROAC-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=C(C=1)C1=CC(N)=NN1)OC

Computed Properties

  • Exact Mass: 223.0512396g/mol
  • Monoisotopic Mass: 223.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.9Ų

5-(5-chloro-2-methoxy-phenyl)-1H-pyrazol-3-amine Pricemore >>

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Chemenu
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 501902-86-9 98%
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 501902-86-9 95.0%
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Enamine
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 501902-86-9 95.0%
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Enamine
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 501902-86-9 95.0%
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Enamine
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 501902-86-9 95.0%
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Enamine
EN300-62831-2.5g
3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine
 501902-86-9 95.0%
2.5g
 $503.0 2025-02-20
Enamine
EN300-62831-5.0g
3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine
 501902-86-9 95.0%
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Enamine
EN300-62831-10.0g
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 501902-86-9 95.0%
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3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine
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